N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-((4-chlorophenyl)thio)butanamide hydrochloride

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-(4-chlorophenyl)sulfanylbutanamide;hydrochloride
• InChI: InChI=1S/C25H24ClN3OS3.ClH/c1-29-13-12-18-21(15-29)33-25(23(18)24-27-19-5-2-3-6-20(19)32-24)28-22(30)7-4-14-31-17-10-8-16(26)9-11-17;/h2-3,5-6,8-11H,4,7,12-15H2,1H3,(H,28,30);1H
• InChI Key: IYLQHIRMTAFURM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)CCCSC5=CC=C(C=C5)Cl.Cl
• Molecular Formula: C25H25Cl2N3OS3
• Molecular Weight: 550.6 g/mol

Description

The compound belongs to a class of compounds with complex structures involving multiple heterocyclic systems, such as benzothiazole and tetrahydrothienopyridine moieties. These compounds are of interest due to their potential biological activities and unique chemical properties.

Synthesis Analysis

Synthesis of similar compounds often involves multi-step reactions, starting with the preparation of key intermediates followed by coupling reactions. For instance, derivatives incorporating the benzothiazole group showed potent activity in specific assays, indicating the importance of this moiety in the overall activity of the compound (Nitta et al., 2008)(Nitta et al., 2008).

Molecular Structure Analysis

The molecular structure of related compounds has been studied using various spectroscopic techniques, including FT-IR, NMR, and UV spectroscopy, to elucidate the structural properties and confirm the identity of synthesized compounds (Diwaker, 2014)(Diwaker, 2014).

Chemical Reactions and Properties

The reactivity of similar compounds often involves interactions with electrophilic reagents, leading to the formation of new derivatives with potential biological activities. For example, thioureas bearing aryl groups have shown specific reactivities towards electrophilic reagents, yielding various N-aryl- and N-heteroaryl-N'-alkylthioureas with interesting properties (Rodriguez-Franco et al., 2001)(Rodriguez-Franco et al., 2001).

Scientific Research Applications

Antimicrobial and Cytotoxic Activities

Compounds similar to the specified chemical, particularly thiazole derivatives, have been synthesized and evaluated for antimicrobial activity. For instance, compounds like 2-[(1H-Benzimidazol-2-yl)thio]-N-[4-(naphthalen-2-yl)thiazol-2-yl]propanamide and N-[4-(4-Chlorophenyl)thiazol-2-yl]-2-[(1-methyl-1H-imidazol-2-yl)thio]propanamide have shown significant antibacterial activity. Additionally, their cytotoxic activities were tested against various human leukemia and embryonic fibroblast cells, revealing some compounds with high cytotoxicity against these cell lines (Dawbaa, Evren, Cantürk, & Yurttaş, 2021).

Anticonvulsant Activities

Related compounds to the specified chemical, particularly 4,5,6,7-tetrahydrothieno[3,2-c]pyridines, have been synthesized and evaluated for anticonvulsant activity. Some of these compounds showed significant anticonvulsant activity in models of N-methyl-D-aspartate (NMDA)-induced seizures in mice (Ohkubo et al., 1996).

Quantum Mechanical and Spectroscopic Investigations

Quantum mechanical and spectroscopic studies have been conducted on compounds with structural similarities, such as 2-(5-(4-Chlorophenyl)-3-(pyridin-2-yl)-4,5-dihydropyrazol-1-yl)benzo[d]thiazole. These studies used software like Gaussian 09 for electronic, NMR, vibrational, and structural property analysis (Diwaker, 2014).

Multicomponent Synthesis

In another study, a new method was developed for synthesizing functionalized thieno[2,3-b]pyridines by multicomponent condensation reactions of various compounds, including aromatic and heteroaromatic aldehydes (Dyachenko et al., 2019).

Alkylation and Ring Closure Reactions

A study utilized 3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride as a starting material in various types of alkylation and ring closure reactions, generating a diverse library of compounds (Roman, 2013).

Synthesis of Novel Pyrido[3,2-f][1,4]thiazepines

A synthesis approach using 3-Amino-3-thioxopropanamide with ethyl acetoacetate was developed to produce novel pyrido[3,2-f][1,4]thiazepines, demonstrating a variety of reactions and yielding several novel compounds (Faty, Youssef, & Youssef, 2011).